![molecular formula C20H34 B1193946 Geran-8-YL geran CAS No. 9000-32-2](/img/structure/B1193946.png)
Geran-8-YL geran
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Overview
Description
Coagulated exudate isolated from several species of the tropical tree Palaquium (Sapotaceae). It is the trans-isomer of natural rubber and is used as a filling and impression material in dentistry and orthopedics and as an insulator in electronics. It has also been used as a rubber substitute.
Scientific Research Applications
1. Flavor and Fragrance Industry Applications
- Geraniol as a Key Component in Consumer Products : Geraniol is used in various consumer products due to its pleasant odor, and it exhibits insecticidal and repellent properties. It's a natural pest-control agent with low toxicity and has been suggested as a new class of chemoprevention agents for cancer (Xiong Jian et al., 2014).
2. Biofuel and Renewable Energy Research
- Microbial Production from Renewable Feedstocks : Efforts have been made to advance the microbial production of geraniol from renewable feedstocks, optimizing its production in Escherichia coli strains. This approach is environmentally friendly and addresses supply gaps in the industry (Xun Wang et al., 2021).
- Potential as a Gasoline Alternative : Geraniol is considered a promising substitute for traditional chemical-based methods and could serve as an alternative to gasoline (Jianzhi Zhao et al., 2017).
3. Medical and Pharmaceutical Research
- Anticancer Potential : Geraniol, particularly its esters, have shown potential as anticancer compounds, as indicated by various in vitro studies (Galuh Widiyarti et al., 2019).
4. Cosmetic Industry
- Use in Cosmetic Products : Due to its floral-like scent, geraniol is a popular ingredient in flavor and fragrance products, including cosmetics. Biotechnology advancements have enabled the development of industrial platforms for its production (Micaela G. Chacón et al., 2019).
5. Agricultural Applications
- Natural Pesticide and Insect Repellent : Geraniol is utilized in agriculture as a natural pesticide and insect repellent due to its low toxicity and effectiveness against pests (Xiong Jian et al., 2014).
Properties
9000-32-2 | |
Molecular Formula |
C20H34 |
Molecular Weight |
274.5 g/mol |
IUPAC Name |
(6E,10E,14E)-2,6,10,14-tetramethylhexadeca-2,6,10,14-tetraene |
InChI |
InChI=1S/C20H34/c1-7-18(4)12-9-14-20(6)16-10-15-19(5)13-8-11-17(2)3/h7,11,14-15H,8-10,12-13,16H2,1-6H3/b18-7+,19-15+,20-14+ |
InChI Key |
HSOYJGBJQAKCNA-CAIKYXSQSA-N |
Isomeric SMILES |
C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C |
SMILES |
CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
Canonical SMILES |
CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
9000-32-2 | |
synonyms |
Gutta Percha Gutta-Percha Guttapercha Thermafil Ultrafil |
Origin of Product |
United States |
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